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Compound of Interest

Compound Name: Trimethyl phosphonoacetate

Cat. No.: B042384 Get Quote

Essential Safety and Handling Guide for Trimethyl
Phosphonoacetate
This guide provides immediate, essential safety protocols and logistical information for handling

Trimethyl phosphonoacetate in a laboratory setting. It is intended for researchers, scientists,

and professionals in drug development to ensure safe operational procedures and proper

disposal.

Immediate Safety Precautions
When handling Trimethyl phosphonoacetate, it is crucial to employ proper personal

protective equipment (PPE) to minimize exposure and ensure safety. The immediate steps for

safe handling are:

Ventilation: Always use in a well-ventilated area to keep airborne concentrations low.[1]

Avoid Contact: Prevent contact with eyes, skin, and clothing.[1]

Ignition Sources: Keep away from heat, sparks, and open flames.[1]

Physical and Chemical Properties
The following table summarizes key quantitative data for Trimethyl phosphonoacetate.
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Property Value Source(s)

Molecular Formula C5H11O5P [1][2]

Molecular Weight 182.11 g/mol [1][2]

Physical State Liquid [1][2][3]

Appearance Clear, colorless to light yellow [1][2][3]

Boiling Point 265 - 268 °C (509 - 514.4 °F) [2][4]

Flash Point > 112 °C (> 233.6 °F) [1][2]

Specific Gravity 1.260 - 1.2629 g/cm³ [1][2]

Vapor Density 6.3 [1][2]

Detailed Operational Protocols
Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory for handling Trimethyl phosphonoacetate.

Body Part Required PPE Standard/Specification

Eyes/Face
Chemical safety goggles or

eyeglasses

Conforming to OSHA 29 CFR

1910.133 or European

Standard EN166.[1][2]

Hands
Chemical impermeable

protective gloves

Inspect gloves prior to use.

Follow proper glove removal

technique.[4]

Body Protective, impervious clothing To prevent skin exposure.[1][4]

Respiratory
NIOSH/MSHA or EN 149

approved respirator

Required if exposure limits are

exceeded, or irritation is

experienced.[1]
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Handling:

Always wash hands and exposed skin thoroughly after handling.[1]

Use with adequate ventilation to minimize inhalation of vapors.[1]

Avoid direct contact with eyes, skin, and clothing.[1]

Keep the container tightly sealed when not in use.[1]

Prevent ingestion and inhalation.[1]

Use non-sparking tools to avoid ignition sources.

Storage:

Store in a cool, dry, and well-ventilated area.[1]

Keep containers tightly closed.[1]

Store away from incompatible materials, such as strong oxidizing agents, and sources of

ignition.[1][2]

Spill and Emergency Procedures
In the event of a spill or accidental release, follow these steps methodically.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of water for

at least 15 minutes. Seek medical aid.[1]

Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer

oxygen. If the person is not breathing, provide artificial respiration. Seek immediate medical

attention.[1]
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Ingestion: If the person is conscious and alert, give 2-4 cupfuls of milk or water. Do not

induce vomiting. Seek immediate medical attention.[1]

Spill Cleanup Workflow

The following diagram outlines the logical workflow for responding to a Trimethyl
phosphonoacetate spill.

Spill Detected

Evacuate Personnel
to Safe Area

Remove All
Ignition Sources

Ensure Adequate
Ventilation

Don Appropriate PPE
(Goggles, Gloves, Respirator)

Contain Spill with
Inert Material

(Sand, Vermiculite)

Collect Absorbed Material
into a Suitable Container

Decontaminate Spill Area

Dispose of Waste
per Regulations
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Click to download full resolution via product page

Workflow for handling a chemical spill.

Disposal Plan
Proper disposal of Trimethyl phosphonoacetate and its containers is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Classification: Waste generators must determine if the discarded chemical is

classified as hazardous waste according to US EPA guidelines (40 CFR Parts 261.3) and

consult state and local regulations for complete and accurate classification.[1]

Disposal Method: Offer surplus and non-recyclable solutions to a licensed disposal company.

[4] Do not allow the product to enter drains.[4]

Contaminated Packaging: Dispose of contaminated packaging in the same manner as the

unused product.[4] Keep the chemical in suitable, closed containers for disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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